H2N-Leu-Val-Phe-Phe-Ala-Glu-Asp-Val-Gly-Ser-Asn-Lys-OH
|
Hsd17B13-IN-73
|
HPK1-IN-2 (dihydrochloride)
|
Hsd17B13-IN-34
|
Human enteropeptidase-IN-3
|
Hexokinase 2 inhibitor 1
|
Hydamtiq
|
H-DL-Pyr-Thr-xiHyp-Gly-Cys(1)-Cys(2)-Trp-His-Pro-Ala-Cys(1)-Gly-Lys-Asn-Arg-Cys(2)-NH2
|
HSD17B13-IN-80-d2
|
HCoV-OC43-IN-1
|
Hpk1-IN-36
|
Hsd17B13-IN-3
|
HDAC1 Degrader-1
|
Hsd17B13-IN-23
|
Hosenkoside E
|
HIV-1 protease-IN-12
|
hCAXII-IN-7
|
Hydrochlorothiazide-13C,15N2,d2
|
HPK1 antagonist-1
|
Hexapeptide-42
|
Hpk1-IN-41
|
hAChE-IN-6
|
H-Asn-Ile-Thr-Val-Thr-Leu-Lys-Lys-Phe-Pro-Leu-OH
|
H-Asp-Val-Glu-Phe-Arg-His-Asp-Ser-OH
|
H-Val-Pro-Leu-Ser-Arg-Thr-Val-Arg-Cys-Thr-Cys-Ile-Ser-Ile-OH
|
H-Val-Tyr-Leu-Lys-Thr-Asn-Val-Phe-Leu-OH
|
Hyaluronan-IN-1
|
H-Ala-Lys-Arg-Arg-Arg-Leu-Ser-Ser-Leu-Arg-Ala-OH
|
Hif-1|A-IN-6
|
Herbicidal agent 2
|
Hosenkoside D
|
Hmgb1-IN-2
|
Hdac6-IN-18
|
hDHODH-IN-14
|
HIV-1 protease-IN-13
|
H-Arg-Ile-Lys-Ile-Gly-Leu-Phe-Asp-Gln-Leu-Ser-Lys-Leu-NH2
|
Hdac-IN-63
|
Hsd17B13-IN-86
|
Hsd17B13-IN-60
|
H-His-D-Phe-Arg-Trp-OH
|
HIV-1 protease-IN-9
|
Hexadecanoic acid (R)-2,2-difluoro-1-phosphonooxymethyl-ethyl ester
|
HIV-1 inhibitor-62
|
Hdac6-IN-41
|
Hal-HS
|
Hsd17B13-IN-91
|
H-Trp-Thr-Thr-Cys-Gln-Ser-Ile-Ala-Phe-Pro-Ser-Lys-Thr-Ser-Ala-Ser-Ile-Gly-Ser-Leu-OH
|
H-Gly-Cys(1)-Cys(2)-Ala-Arg-Ala-Ala-Cys(1)-Ala-Gly-Ile-His-Gln-Glu-Leu-Cys(2)-NH2
|
hAChE/hBACE-1-IN-3
|
Hsd17B13-IN-82
|
H-Tyr-Cys(1)-Asp-Glu-His-Phe-Cys(1)-Tyr-OH
|
HIV-1 inhibitor-65
|
HBpep-SP
|
Hdac-IN-66
|
Hdac/CD13-IN-1
|
Hsd17B13-IN-49
|
H-Ala-Leu-Ile-Leu-Thr-Leu-Val-Ser-OH
|
hAChE-IN-5
|
Heilaohuguosu F
|
H-Asn-Tyr(SO3H)-Tyr(SO3H)-Gly-Trp-Met-Asp-Phe-NH2
|
H-Cys-Val-Arg-Ala-Arg-Thr-Arg-OH
|
Hsd17B13-IN-6
|
Hsd17B13-IN-4
|
H-Arg-Arg-Arg-Gln-Arg-Arg-Lys-Lys-Arg-Cys-OH
|
H-Phe-Lys-Arg-Ile-Val-Gln-Arg-Ile-Lys-Asp-Phe-Leu-Arg-Asn-Leu-Val-OH
|
Human membrane-bound PD-L1 polypeptide
|
H-D-Val-Leu-Lys-AFC
|
Hexanoyl-Coenzyme A (triammonium)
|
Heteroclitin I
|
H-Tyr-D-Lys(1)-Gly-Phe(4-F)-Asp(1)-D-Pro-NH2
|
Hdac8-IN-6
|
H-Arg-Trp-Arg-Trp-Arg-Trp-NH2
|
H-Ser-Phe-Asn-Ser-Tyr-Glu-Leu-Gly-Ser-Leu-OH
|
Heteroclitin A
|
Hdac-IN-56
|
Hsd17B13-IN-24
|
Hsd17B13-IN-63
|
Hsd17B13-IN-76
|
Hsd17B13-IN-53
|
Hsd17B13-IN-10
|
H-Sar-Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-Leu-Leu-Gly-Pro-Lys-Lys-Lys(palmitoyl)(palmitoyl)-Lys-NH2
|
hPL-IN-1
|
hERG-IN-1
|
H-Pro-Thr-His-Ile-Lys-Trp-Gly-Asp-OH
|
H-Gly-Cys(1)-Cys(2)-Ser-Asn-Pro-Ala-Cys(1)-Ile-Leu-Asn-Asn-Pro-Asn-Gln-Cys(2)-NH2
|
Hsd17B13-IN-75
|
H-Asn-Gly-Asp-Phe-Glu-Glu-Ile-Pro-Glu-Glu-Tyr(SO3H)-Leu-OH
|
H-Thr-Glu-Lys-Lys-Arg-Arg-Glu-Thr-Val-Glu-Arg-Glu-Lys-Glu-OH
|
H-Gly-Ile-Val-Ala-Gly-Asp-Val-Thr-Pro-Ile-OH
|
H-Ser-Lys-Ile-Thr-Asp-Ile-Leu-Ala-Lys-Leu-Gly-Lys-Val-Leu-Ala-His-Val-NH2
|
Hdac1-IN-6
|
HBT-Fl-BnB
|
H-Ser-Arg-Leu-Ser-Lys-Val-Ala-Pro-Val-Ile-Lys-Ala-Arg-Met-Met-Glu-Tyr-Gly-Thr-Thr-OH
|
H-HoArg-OH-d4
|
Hsd17B13-IN-38
|
Hexanedioic acid, 2-amino-, 6-(1,1-dimethylethyl) ester, (2S)-(9CI)
|
HIV-1 inhibitor-57
|
Hdac-IN-72
|
Hsd17B13-IN-29
|
Hsd17B13-IN-89
|